molecular formula C14H16O3 B15262215 7-Cyclopropoxy-4,4-dimethyl-3,4-dihydro-2H-1-benzopyran-2-one

7-Cyclopropoxy-4,4-dimethyl-3,4-dihydro-2H-1-benzopyran-2-one

Cat. No.: B15262215
M. Wt: 232.27 g/mol
InChI Key: GZOZATFDSJXIKD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

7-Cyclopropoxy-4,4-dimethyl-3,4-dihydro-2H-1-benzopyran-2-one (CAS: 2060034-29-7) is a substituted coumarin derivative with a molecular formula of C₁₄H₁₆O₃ and a molecular weight of 232.28 g/mol . Its structure features:

  • A cyclopropoxy group at position 7 of the benzopyranone core.
  • 4,4-dimethyl substitution on the dihydro ring, introducing steric bulk.
  • A ketone group at position 2, characteristic of coumarin derivatives.

Properties

Molecular Formula

C14H16O3

Molecular Weight

232.27 g/mol

IUPAC Name

7-cyclopropyloxy-4,4-dimethyl-3H-chromen-2-one

InChI

InChI=1S/C14H16O3/c1-14(2)8-13(15)17-12-7-10(5-6-11(12)14)16-9-3-4-9/h5-7,9H,3-4,8H2,1-2H3

InChI Key

GZOZATFDSJXIKD-UHFFFAOYSA-N

Canonical SMILES

CC1(CC(=O)OC2=C1C=CC(=C2)OC3CC3)C

Origin of Product

United States

Preparation Methods

The synthesis of 7-Cyclopropoxy-4,4-dimethyl-3,4-dihydro-2H-1-benzopyran-2-one typically involves the cyclization of appropriate precursors under specific reaction conditions. One common method involves the reaction of a cyclopropyl alcohol derivative with a dimethyl benzopyranone precursor in the presence of a suitable catalyst . Industrial production methods may vary, but they generally follow similar synthetic routes with optimizations for yield and purity.

Chemical Reactions Analysis

7-Cyclopropoxy-4,4-dimethyl-3,4-dihydro-2H-1-benzopyran-2-one undergoes various chemical reactions, including:

Mechanism of Action

The mechanism of action of 7-Cyclopropoxy-4,4-dimethyl-3,4-dihydro-2H-1-benzopyran-2-one involves its interaction with specific molecular targets and pathways. It may act by inhibiting or activating enzymes, binding to receptors, or interfering with cellular processes. The exact molecular targets and pathways depend on the specific application and biological context .

Comparison with Similar Compounds

6-Hydroxy-4,4-dimethyl-3,4-dihydro-2H-1-benzopyran-2-one (CAS: 29423-72-1)

Key Differences :

Property 7-Cyclopropoxy-4,4-dimethyl Analog 6-Hydroxy-4,4-dimethyl Analog
Substituent at Position 7 Cyclopropoxy (C₃H₅O) Hydroxyl (-OH)
Molecular Formula C₁₄H₁₆O₃ C₁₁H₁₂O₃
Molecular Weight 232.28 g/mol 192.21 g/mol
Lipophilicity Higher (cyclopropyl group) Lower (polar -OH group)

Functional Implications :

  • The 6-hydroxy analog (CID 605996) has a predicted collision cross-section (CCS) of 138.6 Ų for [M+H]⁺, indicating distinct mass spectrometry profiles due to its polar hydroxyl group .
  • The hydroxyl group in the analog may confer hydrogen-bonding capacity, influencing binding to biological targets (e.g., enzymes), as seen in related coumarin-based inhibitors .

3,4-Dihydro-2H-1-benzopyran-2-one (Dihydrocoumarin)

Key Differences :

Property 7-Cyclopropoxy-4,4-dimethyl Analog Dihydrocoumarin
Substituents 7-cyclopropoxy, 4,4-dimethyl No substituents
Molecular Formula C₁₄H₁₆O₃ C₉H₈O₂
Molecular Weight 232.28 g/mol 148.16 g/mol

Functional Implications :

  • Dihydrocoumarin (HMDB0036626) lacks steric hindrance from dimethyl/cyclopropoxy groups, enabling easier interaction with enzymes like esterases or cytochrome P450 isoforms .
  • The target compound’s 4,4-dimethyl groups may reduce metabolic degradation by shielding the ketone moiety, a hypothesis supported by studies on steric effects in coumarin derivatives .

5,7-Dihydroxy-2-(3-hydroxy-4-methoxyphenyl)-3,6-dimethoxy-4H-1-benzopyran-4-one

Key Differences :

Property 7-Cyclopropoxy-4,4-dimethyl Analog 5,7-Dihydroxy Analog
Substituents Single cyclopropoxy group Multiple hydroxyl/methoxy groups
Molecular Formula C₁₄H₁₆O₃ C₁₉H₁₈O₈

Functional Implications :

  • The polyhydroxylated analog (Compound 139) likely exhibits higher water solubility but lower metabolic stability due to phase II conjugation (e.g., glucuronidation) .
  • The target compound’s mono-substitution simplifies synthetic routes compared to multi-functionalized derivatives, as noted in pharmacopeial synthesis reports .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.